Cas no 383128-76-5 (2-(3-phenoxyphenyl)piperidine)
2-(3-phenoxyphenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 2-(3-phenoxyphenyl)-
- AKOS005638615
- 2-(3-phenoxyphenyl)piperidine
- 383128-76-5
- EN300-1868197
-
- Inchi: 1S/C17H19NO/c1-2-8-15(9-3-1)19-16-10-6-7-14(13-16)17-11-4-5-12-18-17/h1-3,6-10,13,17-18H,4-5,11-12H2
- InChI Key: XCEHUGGGSSQBKS-UHFFFAOYSA-N
- SMILES: N1CCCCC1C1=CC=CC(OC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 253.146664230g/mol
- Monoisotopic Mass: 253.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.067±0.06 g/cm3(Predicted)
- Boiling Point: 376.8±35.0 °C(Predicted)
- pka: 9.57±0.10(Predicted)
2-(3-phenoxyphenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868197-1g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-5g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 5g |
$4226.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-10g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 10g |
$6266.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-0.05g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-0.1g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-0.25g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-0.5g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-1.0g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1868197-2.5g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1868197-5.0g |
2-(3-phenoxyphenyl)piperidine |
383128-76-5 | 5g |
$4226.0 | 2023-06-02 |
2-(3-phenoxyphenyl)piperidine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-(3-phenoxyphenyl)piperidine
Introduction to 2-(3-phenoxyphenyl)piperidine and Its Significance in Modern Chemical Research
The compound with the CAS number 383128-76-5, identified as 2-(3-phenoxyphenyl)piperidine, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The piperidine ring, a six-membered heterocyclic structure containing a nitrogen atom, is a common motif in drug design, known for its ability to modulate biological activity through various interactions with biological targets.
2-(3-phenoxyphenyl)piperidine combines the phenoxyphenyl moiety with the piperidine core, creating a scaffold that is both rigid and flexible enough to engage with biological systems effectively. The phenoxy group, attached to a phenyl ring, introduces hydrophobicity and electronic properties that can be fine-tuned for specific pharmacological effects. This combination of structural elements makes the compound an attractive candidate for further investigation in drug discovery programs.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Piperidine derivatives have been extensively studied for their potential as serotonin receptor modulators, particularly in the treatment of depression, anxiety, and other central nervous system (CNS) disorders. The presence of the phenoxyphenyl group in 2-(3-phenoxyphenyl)piperidine may enhance its affinity for certain serotonin receptors, making it a promising candidate for developing new-generation psychotropic drugs.
One of the most compelling aspects of this compound is its versatility in chemical modification. The piperidine nitrogen can be easily functionalized, allowing chemists to introduce various substituents that can alter its pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity. This flexibility has enabled researchers to explore a wide range of analogs with tailored biological activities. For instance, modifications at the phenoxyphenyl ring can fine-tune electronic properties, influencing interactions with biological targets and potentially enhancing therapeutic efficacy.
The synthesis of 2-(3-phenoxyphenyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in modern organic chemistry that facilitate the development of complex pharmaceutical intermediates.
Recent studies have begun to explore the potential of 2-(3-phenoxyphenyl)piperidine as a scaffold for developing drugs targeting non-neurological disorders as well. Its structural features suggest that it may interact with other biological targets beyond serotonin receptors, such as GABA receptors or dopamine transporters. Preliminary computational studies have shown that this compound can bind effectively to these targets, indicating its broad therapeutic potential. Further experimental validation is needed to fully elucidate its pharmacological profile and identify new therapeutic applications.
The role of computational chemistry in understanding the behavior of 2-(3-phenoxyphenyl)piperidine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, identifying optimal conformations, and designing derivatives with enhanced properties. These computational approaches complement traditional experimental methods and have accelerated the drug discovery process significantly. By integrating experimental data with computational insights, researchers can make more informed decisions about which analogs to synthesize next.
The environmental impact of synthesizing pharmaceutical compounds is also an important consideration in modern drug development. Efforts are being made to optimize synthetic routes for 2-(3-phenoxyphenyl)piperidine to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to develop more sustainable synthetic strategies that align with global efforts to promote environmental responsibility in chemical manufacturing.
In conclusion,2-(3-phenoxyphenyl)piperidine (CAS no: 383128-76-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad therapeutic potential. Its combination of a piperidine core with a phenoxyphenyl group creates a versatile scaffold that can be modified for various pharmacological applications. With ongoing research focused on developing novel treatments for neurological disorders and other conditions, this compound is poised to play a crucial role in future drug development efforts.
383128-76-5 (2-(3-phenoxyphenyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)